Cas no 62157-92-0 (Thiophene, 2,5-dihydro-3-(1-methylethyl)-, 1,1-dioxide)

Thiophene, 2,5-dihydro-3-(1-methylethyl)-, 1,1-dioxide structure
62157-92-0 structure
Product Name:Thiophene, 2,5-dihydro-3-(1-methylethyl)-, 1,1-dioxide
CAS No:62157-92-0
MF:C7H12O2S
MW:160.233981132507
CID:456040
PubChem ID:13694642
Update Time:2025-04-19

Thiophene, 2,5-dihydro-3-(1-methylethyl)-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

    • Thiophene, 2,5-dihydro-3-(1-methylethyl)-, 1,1-dioxide
    • 3-propan-2-yl-2,5-dihydrothiophene 1,1-dioxide
    • Thiophene, 2,5-dihydro-3-(1-methylethyl)-, 1,1-dioxide (9CI)
    • DTXSID10546904
    • 3-(Propan-2-yl)-2,5-dihydro-1H-1lambda~6~-thiophene-1,1-dione
    • SCHEMBL11802971
    • 62157-92-0
    • Inchi: 1S/C7H12O2S/c1-6(2)7-3-4-10(8,9)5-7/h3,6H,4-5H2,1-2H3
    • InChI Key: XEIZCKUHCVFTTO-UHFFFAOYSA-N
    • SMILES: S1(CC=C(C(C)C)C1)(=O)=O

Computed Properties

  • Exact Mass: 160.05586
  • Monoisotopic Mass: 160.05580079g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 42.5Ų

Experimental Properties

  • PSA: 34.14
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